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Compound of Interest

Compound Name: s-Diphenylcarbazone

Cat. No.: B077084

An In-depth Technical Guide to s-
Diphenylcarbazone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on s-Diphenylcarbazone, a
chemical reagent widely utilized in analytical chemistry. This document outlines its chemical
identity, detailed safety data, and practical experimental applications, serving as an essential
resource for laboratory professionals.

Chemical Identification

s-Diphenylcarbazone, also known as 1,5-Diphenylcarbazone, is an organic compound used
primarily as a colorimetric indicator.[1][2] Commercial preparations of s-Diphenylcarbazone
are often a mixture with its precursor, 1,5-Diphenylcarbazide.[2][3][4]
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Identifier

Value

Chemical Name

1,5-Diphenylcarbazone

Synonyms

s-Diphenylcarbazone, sym-Diphenylcarbazone,

Diphenylcarbazone

CAS Number

538-62-5[1][5][6]

Molecular Formula

C13H12N40[1][2][7]

Molecular Weight

240.26 g/mol [2][7]

Structure

Phenylazoformic acid 2-phenylhydrazide

Physical and Chemical Properties

s-Diphenylcarbazone is typically an orange, crystalline powder that is odorless.[7][8] It is

soluble in organic solvents like ethanol, acetone, and chloroform, but poorly soluble in water.[1]

[2]

Property Value Source(s)
Orange to yellow-orange

Appearance ) ] [1112171181
crystalline powder/solid

Odor Odorless [2][8]

Melting Point 153-157 °C (decomposes) [21[71[8]

Solubility in water Insoluble/Poor [21[7]

Solubility in organic solvents

Soluble in ethanol, acetone,

[1](2]

benzene, chloroform

Vapor Density

8.28 [7]

Safety Data Sheet Summary

s-Diphenylcarbazone is classified as a flammable solid that can cause skin, eye, and

respiratory tract irritation.[3][4][7] It may be harmful if swallowed or inhaled.[7]
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Hazard Identification and GHS Classification

Hazard Class

GHS Classification

Skin Corrosion/Irritation

Category 2 (H315: Causes skin irritation)[3][4][9]
[10]

Serious Eye Damage/Eye Irritation

Category 2A (H319: Causes serious eye
irritation)[3][4][9][10]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (H335: May cause respiratory
irritation)[3][4][9]

Flammable Solids

Flammable solid[7]

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Get medical aid.[4][7]

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing.

Get medical aid if irritation develops.[3][7]

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower
eyelids. Get medical aid.[3][7]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Get
medical aid.[4][7]

Handling, Storage, and Personal Protective Equipment

(PPE)
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Aspect Recommendation

Use with adequate ventilation. Avoid contact

with eyes, skin, and clothing. Avoid breathing

Handling
dust. Keep away from heat, sparks, and flame.
[31141[7]
Store in a cool, dry, well-ventilated area away
from incompatible substances. Keep container
Storage ) o
tightly closed and away from sources of ignition.
[31141[7]
Wear appropriate protective gloves, safety
Personal Protective Equipment (PPE) glasses with side-shields, and a respirator if

dust is generated.[3][4][8]

Toxicological Information

Limited quantitative toxicological data is available for s-Diphenylcarbazone. Most safety data
sheets state that the toxicological properties have not been fully investigated.[11] No
components at levels greater than or equal to 0.1% are identified as probable, possible, or
confirmed human carcinogens by IARC.[12]

Experimental Protocols and Applications

s-Diphenylcarbazone is a well-established indicator for the determination of various metal
ions and anions. Its primary applications are in mercurimetry for chloride determination and in
the spectrophotometric analysis of heavy metals like chromium and mercury.[2][13][14]

Protocol: Determination of Chloride by Mercurimetric
Titration

This method is commonly used in water analysis.[2] It relies on the titration of a chloride-
containing sample with a standard solution of mercuric nitrate. s-Diphenylcarbazone is used
as the indicator, which forms a colored complex at the endpoint.

Methodology:
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o Sample Preparation: A known volume of the water sample is taken in a flask. The pH is
adjusted to approximately 3.0-3.5.

« Indicator Addition: A small amount of s-diphenylcarbazone indicator solution (typically a
0.1% solution in ethanol) is added to the sample.

« Titration: The sample is titrated with a standardized solution of mercuric nitrate (Hg(NO3)z2).

» Endpoint Determination: The endpoint is reached when the solution turns from a yellow-
orange to a distinct violet or purple color, indicating the formation of a mercury-
diphenylcarbazone complex.[2]

e Calculation: The concentration of chloride is calculated based on the volume of mercuric
nitrate solution used.

Titrate with standardized
Mercuric Nitrate solution

Sample Preparation Endpoint & Calculation
own volume Adjust pH to Add s-Diphenyicarbazone int Observe color change: . Calculate Chioride
ater s indicator Yellow-orange to Violet/Purple Reaie vl e i concentration

Click to download full resolution via product page

Workflow for Chloride Determination via Mercurimetry.

Protocol: Spectrophotometric Determination of
Chromium(VI)

s-Diphenylcarbazone reacts with hexavalent chromium (Cr(V1)) in an acidic solution to
produce a stable, intensely colored red-violet complex.[2] The intensity of this color, which is
proportional to the concentration of Cr(VI), is measured using a spectrophotometer. This
method is highly sensitive.[14]

Methodology:

o Sample Preparation: An aliquot of the sample containing chromium is placed in a volumetric
flask. If necessary, total chromium can be determined by first oxidizing any Cr(lll) to Cr(VI)
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using an oxidizing agent like potassium permanganate or ammonium persulfate.[14]

pH Adjustment: The pH of the solution is adjusted to an optimal range (typically around 2.0)
using an acid such as sulfuric acid.

Color Development: A freshly prepared solution of s-diphenylcarbazone in acetone is
added to the sample. The solution is mixed and allowed to stand for a specific time for full
color development.

Spectrophotometric Measurement: The absorbance of the resulting red-violet solution is
measured at the wavelength of maximum absorbance (typically around 540 nm) using a
spectrophotometer. A reagent blank is used as a reference.

Quantification: The concentration of Cr(VI) is determined by comparing the sample's
absorbance to a calibration curve prepared from standard chromium solutions.
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Workflow for Spectrophotometric Determination of Cr(VI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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